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Compound of Interest

Compound Name: Dimethylnitramine

Cat. No.: B1206159

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Dimethylnitramine (DMNA), with the chemical formula (CH3)2NNOz, is a crystalline solid that
belongs to the nitramine family of energetic materials. Although not as commonly used as a
primary explosive in military or industrial applications, DMNA serves as a crucial model
compound in the study of more complex and powerful nitramine explosives like RDX
(Cyclotrimethylenetrinitramine) and HMX (Cyclotetramethylenetetranitramine). Its simpler
molecular structure allows for more straightforward theoretical and experimental investigations
into the fundamental chemical and physical processes that govern the performance and
stability of nitramine-based energetic materials.

These application notes provide a comprehensive overview of the synthesis, properties, and
experimental evaluation of Dimethylnitramine. The included protocols are intended to guide
researchers in the safe and effective handling and characterization of this energetic compound.

Data Presentation

The following tables summarize key quantitative data for Dimethylnitramine, facilitating
comparison and reference.

Table 1: Physicochemical and Energetic Properties of Dimethylnitramine
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Property Value Reference
Molecular Formula C2HeN20:2 [1]
Molecular Weight 90.08 g/mol

IUPAC Name N,N-dimethylInitramide [1]

CAS Number 4164-28-7

Appearance Crystalline solid

Density 1.45 g/cm3

Melting Point 57-59 °C

Boiling Point 187 °C (decomposes)

Detonation Velocity

7,800 m/s (calculated)

Impact Sensitivity (E50)

Moderate

Table 2: Thermal Decomposition Kinetic Parameters for Dimethylnitramine

Arrhenius Pre-

Decomposition Activation Energy

exponential Factor  Reference
Pathway (Ea)
(A)
N-NO2 Bond Fission
40.0 = 0.6 kcal/mol 10166+ 05571 [2]

(Gas-phase)

HONO Elimination 44.7 + 0.5 kcal/mol 10136 +05g1

Signaling Pathways and Decomposition
Mechanisms

The decomposition of Dimethylnitramine is a critical area of study, as it provides insights into
the initiation and energy release of nitramine explosives. The primary decomposition pathways
are influenced by the stimulus, such as heat or UV radiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Dimethylnitramine | 4164-28-7 [smolecule.com]
e 2. imemg.org [imemg.org]

« To cite this document: BenchChem. [Application of Dimethylnitramine in Energetic Materials
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206159#application-of-dimethylnitramine-in-
energetic-materials-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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